Cas no 1704064-03-8 (4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid)

• Product Name: 4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid
• CAS No: 1704064-03-8
• MF: C₁₅H₂₁BFNO₄
• MW: 309.140948057175
• MDL: MFCD28400168
• CID: 4673079
• Update Time: 2025-05-19

4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid

• MDL： MFCD28400168
• Inchi： 1S/C15H21BFNO4/c1-15(2,3)22-14(19)18(12-6-7-12)9-10-4-5-11(16(20)21)8-13(10)17/h4-5,8,12,20-21H,6-7,9H2,1-3H3
• InChI Key： FWYWLLJRCLNZEH-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1CN(C(=O)OC(C)(C)C)C1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid

4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid (CAS 1704064-03-8): A Versatile Boronic Acid Derivative for Organic Synthesis

4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid (CAS 1704064-03-8) is a highly valuable boronic acid derivative that has gained significant attention in modern organic synthesis and pharmaceutical research. This compound belongs to the class of arylboronic acids, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions – one of the most powerful tools for carbon-carbon bond formation in medicinal chemistry and materials science.

The molecular structure of 4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid features several important functional groups: a boronic acid moiety at the phenyl ring, a fluorine substituent at the meta-position, and a cyclopropylamino methyl group protected by a tert-butoxycarbonyl (Boc) group. This unique combination makes it particularly useful for constructing complex molecular architectures in drug discovery programs.

Recent trends in pharmaceutical research have shown growing interest in fluorinated boronic acid compounds, as evidenced by increasing search queries for "fluorophenylboronic acid applications" and "Boc-protected boronic acids in drug discovery." The presence of both fluorine and boronic acid functionalities in CAS 1704064-03-8 makes it particularly valuable for developing protease inhibitors and enzyme-targeting therapeutics, which are hot topics in current medicinal chemistry research.

The Boc-protected cyclopropylamino group in this compound offers significant advantages in synthetic applications. Researchers frequently search for "Boc deprotection conditions" and "cyclopropylamine derivatives in pharmaceuticals," indicating the relevance of these structural features. The tert-butoxycarbonyl group provides excellent protection for the amine functionality during synthetic transformations, while the cyclopropyl ring contributes to the three-dimensional complexity of potential drug candidates.

In the context of Suzuki coupling reactions, which remains one of the most searched topics in organic chemistry, 4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid serves as an excellent coupling partner. Its stability under various reaction conditions and compatibility with numerous catalysts make it particularly valuable for constructing biaryl systems that are prevalent in many pharmaceutical compounds.

The fluorine atom in this compound addresses another important trend in drug design – the incorporation of fluorine to modulate pharmacokinetic properties. Search data shows growing interest in "fluorine in medicinal chemistry" and "fluorinated building blocks," reflecting the pharmaceutical industry's need for compounds like CAS 1704064-03-8 that can contribute to improved metabolic stability and membrane permeability in drug candidates.

From a synthetic chemistry perspective, 4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid offers multiple handles for further functionalization. The boronic acid group can participate in various transformations beyond Suzuki coupling, including Chan-Lam coupling and Petasis reactions, which are increasingly popular in the synthesis of nitrogen-containing compounds.

Storage and handling of CAS 1704064-03-8 require standard precautions for boronic acid derivatives. While not classified as hazardous, it should be stored in a cool, dry place under inert atmosphere to maintain stability. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane.

In the pharmaceutical industry, compounds like 4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid are particularly valuable for fragment-based drug discovery approaches. The presence of multiple pharmacophoric elements (fluorine, boronic acid, and protected amine) in a single molecule makes it an excellent starting point for developing targeted protein degraders and covalent inhibitors – two rapidly growing areas in drug discovery.

The market for specialized boronic acid derivatives has been expanding steadily, driven by increasing demand in pharmaceutical research and materials science. CAS 1704064-03-8 represents a niche but important segment of this market, particularly for researchers working on kinase inhibitors and proteasome-targeting drugs. Recent publications and patent applications suggest growing utilization of similar structures in oncology and inflammatory disease research.

Quality control of 4-((tert-Butoxycarbonyl(cyclopropyl)amino)methyl)-3-fluorophenylboronic acid typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for sensitive synthetic applications, particularly in pharmaceutical development where impurity profiles are critically important.

Looking forward, the applications of CAS 1704064-03-8 are expected to expand further as researchers develop new methodologies for boronic acid chemistry. Emerging areas like bioconjugation chemistry and targeted drug delivery systems may create additional demand for this and related compounds. The unique combination of protected amine, fluorine, and boronic acid functionalities in a single molecule makes it a versatile building block with significant potential in multiple areas of chemical research.